Cas no 353296-84-1 (BOC-L-BETA-HOMOALANINE ALLYL ESTER)

• Product Name: BOC-L-BETA-HOMOALANINE ALLYL ESTER
• CAS No: 353296-84-1
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 853833
• PubChem ID: 16216982
• Update Time: 2025-11-04

BOC-L-BETA-HOMOALANINE ALLYL ESTER Chemical and Physical Properties

Names and Identifiers

• BOC-L-BETA-HOMOALANINE ALLYL ESTER
• prop-2-enyl (3S)-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanoate
• AKOS025295211
• Prop-2-en-1-yl (3S)-3-[(tert-butoxycarbonyl)amino]butanoate
• 353296-84-1
• DTXSID30584207
• Boc-L-b-homoalanine allyl ester

• Inchi： 1S/C12H21NO4/c1-6-7-16-10(14)8-9(2)13-11(15)17-12(3,4)5/h6,9H,1,7-8H2,2-5H3,(H,13,15)/t9-/m0/s1
• InChI Key： PHNPFUAYVBEGAJ-VIFPVBQESA-N
• SMILES： O(C(N[C@@H](C)CC(=O)OCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.6Ų

BOC-L-BETA-HOMOALANINE ALLYL ESTER Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8-10-23

Additional information on BOC-L-BETA-HOMOALANINE ALLYL ESTER

BOC-L-BETA-HOMOALANINE ALLYL ESTER (CAS No. 353296-84-1): A Comprehensive Guide to Its Properties and Applications

BOC-L-BETA-HOMOALANINE ALLYL ESTER (CAS No. 353296-84-1) is a specialized amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound belongs to the class of BOC-protected amino acids, which are essential building blocks in modern organic chemistry. The allyl ester group provides unique reactivity, making it a valuable tool for researchers working on peptide modifications and drug discovery.

The growing interest in peptide-based therapeutics has significantly increased demand for high-quality amino acid derivatives like BOC-L-BETA-HOMOALANINE ALLYL ESTER. Recent advancements in bioconjugation techniques and targeted drug delivery systems have further highlighted the importance of such specialized compounds. Many researchers are searching for "BOC-protected amino acid applications" or "allyl ester in peptide synthesis" as these topics gain traction in scientific communities.

From a chemical perspective, BOC-L-BETA-HOMOALANINE ALLYL ESTER offers several advantages. The BOC (tert-butoxycarbonyl) protecting group provides excellent stability during peptide elongation while being selectively removable under mild acidic conditions. The beta-homoalanine backbone introduces interesting conformational constraints to peptide structures, which is particularly valuable when designing peptide mimetics or enzyme inhibitors.

In pharmaceutical applications, this compound has shown promise in the development of novel therapeutic peptides. Researchers investigating "peptide drug stability enhancement" or "amino acid analogs for drug design" frequently utilize BOC-L-BETA-HOMOALANINE ALLYL ESTER in their synthetic routes. The allyl ester functionality allows for versatile post-synthetic modifications through palladium-catalyzed deprotection or thiol-ene click chemistry.

The compound's unique structure makes it particularly useful for studying peptide-protein interactions and developing peptide-based diagnostics. Many recent publications focus on "unnatural amino acids in peptide engineering" and "BOC-protected amino acid derivatives," reflecting the scientific community's growing interest in these areas. Proper handling and storage of BOC-L-BETA-HOMOALANINE ALLYL ESTER are crucial for maintaining its reactivity and shelf life.

From a market perspective, the demand for high-purity BOC-L-BETA-HOMOALANINE ALLYL ESTER continues to grow, particularly from pharmaceutical companies and research institutions working on peptide therapeutics. Quality control parameters such as HPLC purity, chiral purity, and moisture content are critical considerations for end-users. Suppliers offering comprehensive analytical data and batch-to-batch consistency are preferred by researchers conducting sensitive synthetic work.

In conclusion, BOC-L-BETA-HOMOALANINE ALLYL ESTER (CAS No. 353296-84-1) represents an important tool for modern peptide chemistry with applications ranging from basic research to drug development. Its unique combination of BOC protection and allyl ester functionality provides synthetic flexibility that continues to attract interest from both academic and industrial researchers worldwide.